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Efficacy Comparison at a Glance

The table below summarizes key experimental findings on the performance of fungicides containing

picoxystrobin or pyraclostrobin for managing soybean anthracnose.

Fungicide (Active Application

. Key Efficacy Findings Source | Context
Ingredients) Rate
Picoxystrobin + 0.20% After 3 sprays, provided maximum Research on novel
Propiconazole [1] concentration disease control (PDC) and lowest fungicide mixtures in
disease index (PDI) & AUDPC in a 2- India [1]
year field study. [1]
Pyraclostrobin [1] 0.1% Found to be one of the most effective Same 2-year study
concentration treatments after multiple applications, as above, used as a
with low PDI and high PDC. [1] standard check. [1]
Picoxystrobin + Not fully Provided high levels of anthracnose Field experiment in
Tebuconazole [2] specified control and yields exceeding 51 bags Brazil evaluating
of soybeans/ha when used in an mixture products. [2]

application program. [2]
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Fungicide (Active Application

. Key Efficacy Findings Source | Context
Ingredients) Rate
Azoxystrobin + Not fully Similar to the picoxystrobin mixture, Same field
Tebuconazole [2] specified provided high control and yield when experiment in Brazil.
used in an application program. [2] [2]

Detailed Experimental Protocols

The data in the table above is derived from field experiments designed to evaluate fungicide efficacy under

realistic conditions. Here are the methodologies for the key studies cited:

¢ Experimental Design from ICAR-Indian Institute of Soybean Research (2018-2019) [1]:

o Location & Duration: Conducted over two consecutive years at the ICAR-Indian Institute of
Soybean Research, Indore, India.

o Design: Randomized block design with three replications.

o Soybean Variety: JS 20-29, known to be susceptible to anthracnose.

o Application Protocol: Foliar sprays were applied three times at 30, 45, and 60 days after
sowing (DAS).

o Data Collection: Disease severity was observed on a 0-9 scale at multiple points after
spraying. Researchers calculated the Percent Disease Index (PDI), Percent Disease Control
(PDC), and Area Under the Disease Progress Curve (AUDPC). Yield was measured at
harvest.

o Experimental Design from Campo Verde, Brazil (2013/2014) [2]:

o Obijective: To evaluate the efficiency of pre-mixed fungicides in control programs.

o Soybean Variety: Pioneer XB90C13, susceptible to anthracnose.

o Application Protocol: Involved four application timings: preventive (before canopy closure)
and curative (during flowering, pod formation, and grain filling).

o Data Collection: Researchers recorded disease severity, AUDPC, defoliation, and final crop
productivity.

Key Insights for Management

The search results highlight several critical points for researchers and agronomists to consider:
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e The Importance of Mixtures: Both picoxystrobin and pyraclostrobin are Qol (Quinone outside
Inhibitor) fungicides (FRAC Group 11) [3]. Using them in combination with fungicides from different
chemical groups (like the DMI triazoles propiconazole and tebuconazole) is a core resistance
management strategy. This approach provides broader-spectrum activity and reduces the risk of
selecting for resistant fungal pathogens [4] [2].

e Application Timing is Critical: The Brazilian study emphasizes that preventive applications,
initiated before flowering or even before crop canopy closure, are essential for effective anthracnose
management [2].

¢ Resistance Concerns: The NC State Extension guide specifically notes that strobilurin (Qol)-
resistant populations of other fungi, like Cercospora sojina, have been detected, underscoring why
mixtures with multiple modes of action are so important [4].

Research Workflow and Management Strategy

The following diagrams illustrate the general experimental workflow for evaluating fungicide efficacy and

the integrated strategy for managing soybean anthracnose and fungicide resistance.
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Experimental Workflow for Fungicide Efficacy Trials
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Integrated Strategy for Anthracnose and Resistance Management

How to Proceed with Your Research

The current search results confirm that both picoxystrobin and pyraclostrobin are effective against soybean
anthracnose when used in mixtures. However, to make a definitive, direct comparison for your guide, I

suggest:

e Consulting Additional Databases: Search for peer-reviewed articles on platforms like Google
Scholar, Scopus, or Web of Science using specific terms like "picoxystrobin
pyraclostrobin comparative efficacy soybean" or "in vitro toxicity
Colletotrichum truncatum".

¢ Reviewing Official Fungicide Trials: Check publications from local agricultural universities and
government agricultural departments (e.g., USDA, regional research stations). They often publish
results of fungicide performance trials that provide robust, localized data.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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